2-[(4-Iodophenyl)amino]propanohydrazide

• IUPAC Name: 2-(4-iodoanilino)propanehydrazide
• InChI: InChI=1S/C9H12IN3O/c1-6(9(14)13-11)12-8-4-2-7(10)3-5-8/h2-6,12H,11H2,1H3,(H,13,14)
• InChI Key: YQJVPSPDLXOJGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NN)NC1=CC=C(C=C1)I
• Molecular Formula: C9H12IN3O
• Molecular Weight: 305.12 g/mol

Description

Synthesis Analysis

The synthesis of various hydrazide compounds has been a topic of interest in recent research. For instance, the synthesis of 1-trifluoroacetyl-2-(4-aminophenyl)hydrazide was achieved by reacting 4-nitrophenylhydrazide with trifluoroacetyl anhydride, with the structure confirmed by various spectroscopic methods . Similarly, the synthesis of 2-((4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazides and their derivatives was accomplished, with the structures established by physico-chemical analysis methods . These studies demonstrate the versatility of hydrazide chemistry and the potential for creating a wide range of compounds with varying properties.

Molecular Structure Analysis

The molecular structures of synthesized compounds are crucial for understanding their properties and potential applications. The crystal structure of 2-amino-4-(4-hydroxyphenyl)-5-propylthiazole ethanol solvate 0.25 hydrate was determined using X-ray diffraction analysis, revealing two non-coplanar ring systems of phenol and thiazole . This level of structural detail is essential for the rational design of new compounds and for predicting their reactivity and interactions with other molecules.

Chemical Reactions Analysis

Physical and Chemical Properties Analysis

The physical and chemical properties of hydrazide derivatives are influenced by their molecular structure. For example, the melting points of 2-((4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazides derivatives were determined, which is an important characteristic for assessing the stability and purity of the compounds . The physico-chemical properties such as solubility, acidity/basicity, and reactivity are also critical for their potential use in various applications, including as dyes or pharmaceuticals .

Scientific Research Applications

Antioxidant and Anticancer Activity

• A study synthesized novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, demonstrating antioxidant activity superior to ascorbic acid and cytotoxic effects against human glioblastoma and triple-negative breast cancer cell lines, indicating their potential as therapeutic agents (Tumosienė et al., 2020).

Structural Characterization and Biological Activity

• Another study focused on the complexation of 2-amino-3-(4-hydroxyphenyl)-N′-[(2-hydroxyphenyl) methylene]propanehydrazide with various metal ions, revealing their structural characteristics and selective antimicrobial activities (Devi et al., 2019).

Chemoinformatics and Biological Activity Assessment

• An investigation into N-aryl-β-alanine derivatives, designed and synthesized for potential biological activities, highlighted the challenges and opportunities in leveraging academic organic chemistry studies for drug discovery, despite the lack of significant antimicrobial action in the compounds studied (Anusevičius et al., 2015).

Antibacterial Activity of Azole Derivatives

• Research on the synthesis of azole derivatives from 3-[(4-methylphenyl)amino]propanehydrazide and their antibacterial activity against specific strains demonstrated the potential of these compounds in addressing bacterial infections (Tumosienė et al., 2012).

Modification of Polymers for Medical Applications

• A study on modifying radiation-induced polyvinyl alcohol/acrylic acid hydrogels through condensation with various amine compounds, including 2-amino-3-(4-hydroxyphenyl) propanoic acid, highlighted their improved thermal stability and significant antibacterial and antifungal activities, suggesting their use in medical applications (Aly & El-Mohdy, 2015).